![molecular formula C14H9Cl2N3 B2640892 7-chloro-N-(4-chlorophenyl)quinazolin-4-amine CAS No. 74303-39-2](/img/structure/B2640892.png)
7-chloro-N-(4-chlorophenyl)quinazolin-4-amine
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Overview
Description
Synthesis Analysis
The synthesis of 7-chloro-N-(4-chlorophenyl)quinazolin-4-amine involves the reaction between 7-chloroquinoline-4-amine and 4-chlorobenzoic acid in the presence of a catalyst and a base. The resulting intermediate is then subjected to a series of reactions to form the final product.Molecular Structure Analysis
The molecular formula of 7-chloro-N-(4-chlorophenyl)quinazolin-4-amine is C14H9Cl2N3. Its molecular weight is 290.15. The InChI Key for this compound is IZBISXIQHKUYQT-UHFFFAOYSA-N.Chemical Reactions Analysis
Quinazoline derivatives, including 7-chloro-N-(4-chlorophenyl)quinazolin-4-amine, have been synthesized using various methods such as Aza-reaction, Microwave-assisted reaction, Metal-mediated reaction, Ultrasound-promoted reaction, and Phase-transfer catalysis reaction .Scientific Research Applications
Antimicrobial Activity
Quinazolinone and quinazoline derivatives, such as 7-chloro-N-(4-chlorophenyl)quinazolin-4-amine, have been found to exhibit significant antimicrobial activities . For instance, substituted quinazolinones derivatives were tested for their antimicrobial activity against Gram-negative bacteria and Gram-positive bacteria .
Antifungal Activity
Although the antimicrobial activity of quinazolinone and quinazoline derivatives is well-documented, these compounds have been found to display no antifungal activity .
Anti-inflammatory Activity
Quinazolinone and quinazoline derivatives have been reported to possess anti-inflammatory properties . This makes them potential candidates for the development of new anti-inflammatory drugs.
Anticancer Activity
Quinazolinone and quinazoline derivatives have been found to exhibit anticancer properties . They have been tested against human colon (HCT116) and cancer cell lines of the mouse monocyte macrophage leukaemic (RAW 264.7) .
Anticonvulsant Activity
These compounds have also been found to possess anticonvulsant properties . This suggests their potential use in the treatment of epilepsy and other seizure disorders.
Anti-Parkinsonism Activity
Quinazolinone and quinazoline derivatives have been reported to exhibit anti-Parkinsonism activity . This suggests their potential use in the treatment of Parkinson’s disease.
Antipsychotic Activity
These compounds have been found to possess antipsychotic properties . This suggests their potential use in the treatment of psychiatric disorders.
Antimalarial Activity
Quinazolinone and quinazoline derivatives have been reported to exhibit antimalarial properties . This suggests their potential use in the treatment of malaria.
Mechanism of Action
Target of Action
Quinazoline and quinazolinone derivatives, which include 7-chloro-n-(4-chlorophenyl)quinazolin-4-amine, have been found to exhibit a broad spectrum of pharmacological activities . These activities suggest that these compounds may interact with multiple targets, including enzymes, receptors, and other proteins involved in various biological processes .
Mode of Action
It is known that quinazoline derivatives can interact with their targets in various ways, leading to changes in cellular processes . For instance, some quinazoline derivatives have been found to inhibit biofilm formation in Pseudomonas aeruginosa, a process regulated by the quorum sensing system .
Biochemical Pathways
Quinazoline derivatives have been found to affect various biochemical pathways, leading to a range of downstream effects . For example, some quinazoline derivatives have been found to inhibit the production of exopolysaccharide, a major component of the matrix binding biofilm components together .
Pharmacokinetics
It is known that the pharmacokinetics of a compound can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
Quinazoline derivatives have been found to exhibit a range of effects, including antimicrobial activity and inhibition of biofilm formation .
Action Environment
It is known that environmental factors can significantly impact the action of a compound .
properties
IUPAC Name |
7-chloro-N-(4-chlorophenyl)quinazolin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2N3/c15-9-1-4-11(5-2-9)19-14-12-6-3-10(16)7-13(12)17-8-18-14/h1-8H,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZBISXIQHKUYQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC2=NC=NC3=C2C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-chloro-N-(4-chlorophenyl)quinazolin-4-amine |
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